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Experimental Protocols from Research

The search results provide detailed methodologies for how sodium anthranilate is used in two distinct

research applications: studying micellar systems and separating sugar derivatives.

1. ¹H NMR Analysis for Micellar Structural Transitions

This protocol details the use of sodium anthranilate (NaAn) to induce structural changes in gemini

surfactant micelles, studied via ¹H NMR [1] [2].

Primary Materials:
Surfactant: 1,4-bis(N-hexadecyl-N,N-dimethylammonium)butane dibromide (16-4-16 gemini

surfactant)
Analyte: Sodium anthranilate (NaAn)

Solvent: D₂O (for NMR locking)
Sample Preparation:

Prepare a 5 mM stock solution of the 16-4-16 surfactant in D₂O [1] [2].
Prepare sample solutions by dissolving NaAn in the 5 mM surfactant stock solution. A 5 mM

NaAn sample is prepared first and then diluted with the surfactant stock to achieve lower
concentrations [1] [2].

Transfer the prepared samples to NMR tubes for analysis [1] [2].
Instrumentation and Data Acquisition:

Instrument: Bruker Cryomagnet spectrometer
Frequency: 300 MHz
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Internal Standard: TMS (Tetramethylsilane), with the surfactant characterized in CDCl₃ with

TMS for reference [1] [2].
Key Observations:

The chemical shifts (δ) of the surfactant's protons change with increasing NaAn concentration
[1] [2].

Signal broadening occurs at higher NaAn concentrations, indicating reduced mobility of
surfactant molecules within growing micelles [1] [2].

At a molar ratio of NaAn to surfactant close to 1:1, signal broadening can become so severe
that evaluation is difficult [1] [2].

The experimental workflow for this study can be summarized as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3776269/
https://link.springer.com/article/10.1007/s00396-005-1417-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3776269/
https://link.springer.com/article/10.1007/s00396-005-1417-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3776269/
https://link.springer.com/article/10.1007/s00396-005-1417-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3776269/
https://link.springer.com/article/10.1007/s00396-005-1417-z
https://www.smolecule.com/products/s699232?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment

Prepare 5 mM Surfactant
Stock Solution in D₂O

Prepare NaAn Samples in
Surfactant Stock Solution

Acquire ¹H NMR Spectra
(300 MHz)

Observe Chemical Shift Changes
in Surfactant Protons

Monitor Signal Broadening
with Increasing [NaAn]

Infer Micellar Structural
Transition to Rod-like Shape

Click to download full resolution via product page

2. HPLC-UV Analysis of Anthranilate-Derivatized Sugars

This method describes a reverse-phase HPLC technique for separating sugars after pre-column derivatization

with isatoic anhydride to form UV-active anthranilate derivatives [3].

Derivatization Principle:

Sugars are reacted with isatoic anhydride.
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The reaction forms anthraniloyl derivatives, which possess a UV chromophore, enabling UV

detection [3].
Separation and Detection:

Technique: Reverse-phase chromatography.
Stationary Phase: Hydrophobic column.

Detection: Ultraviolet (UV) light.
Reported Advantages:

Described as a cheap and easy method for the separation and detection of sugars [3].

Summarized Quantitative Data

The following table consolidates key physicochemical and experimental data for sodium anthranilate from

the search results.

Parameter Value / Description Context / Measurement

CAS Number 552-37-4 Substance identifier [4].

Molecular
Formula

C(_7)H(_6)NNaO(_2) [4]

Molecular
Weight

159.12 g/mol [4]

Physical State Solid Very dark grey [4].

Melting Point 144-146 °C [4]

Flash Point 142.4 °C [4]

Solubility Slightly soluble in DMSO and Methanol [4]

Density 1.315 g/cm³ [4]

¹H NMR Shifts Changes in surfactant proton signals Used to infer location of NaAn in

micelles [1] [2].
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Parameter Value / Description Context / Measurement

Key
Application

Induces spherical to rod-shaped
transition in gemini micelles

Observed via ¹H NMR chemical shift and
line-width changes [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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